Octadecyltrichlorosilane
Octadecyltrichlorosilane
Self-assembled monolayers (SAMs) are used as passivating layers and for controlled modification of surface properties of substrates. Their main applications include wetting, adhesion, friction, chemical sensing and ultra-fine scale lithography. Alkytrichlorosilanes are commonly used for synthesising SAMs on Silicon dioxide which are commonly used in microelectronics. Trichloro(octadecyl)silane is a widely used alkyltrichlorosilane.
Trichloro(octadecyl)silane (OTS) is an alkoxy silane with a large alkyl and polar head group, mainly used as a self-assembled monolayer (SAM) on a variety of nanoparticles and metal oxides substrates. It provides an amphiphilic character that can be used in molecular and opto-electronics applications.
Octadecyltrichlorosilane appears as a colorless liquid with a pungent odor. Decomposed by water to hydrochloric acid with the evolution of heat. Corrosive to metals and tissue. Used to make various silicon containing compounds.
Trichloro(octadecyl)silane (OTS) is an alkoxy silane with a large alkyl and polar head group, mainly used as a self-assembled monolayer (SAM) on a variety of nanoparticles and metal oxides substrates. It provides an amphiphilic character that can be used in molecular and opto-electronics applications.
Octadecyltrichlorosilane appears as a colorless liquid with a pungent odor. Decomposed by water to hydrochloric acid with the evolution of heat. Corrosive to metals and tissue. Used to make various silicon containing compounds.
Brand Name:
Vulcanchem
CAS No.:
112-04-9
VCID:
VC21008528
InChI:
InChI=1S/C18H37Cl3Si/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(19,20)21/h2-18H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCC[Si](Cl)(Cl)Cl
Molecular Formula:
C18H37Cl3Si
Molecular Weight:
387.9 g/mol
Octadecyltrichlorosilane
CAS No.: 112-04-9
Cat. No.: VC21008528
Molecular Formula: C18H37Cl3Si
Molecular Weight: 387.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Self-assembled monolayers (SAMs) are used as passivating layers and for controlled modification of surface properties of substrates. Their main applications include wetting, adhesion, friction, chemical sensing and ultra-fine scale lithography. Alkytrichlorosilanes are commonly used for synthesising SAMs on Silicon dioxide which are commonly used in microelectronics. Trichloro(octadecyl)silane is a widely used alkyltrichlorosilane. Trichloro(octadecyl)silane (OTS) is an alkoxy silane with a large alkyl and polar head group, mainly used as a self-assembled monolayer (SAM) on a variety of nanoparticles and metal oxides substrates. It provides an amphiphilic character that can be used in molecular and opto-electronics applications. Octadecyltrichlorosilane appears as a colorless liquid with a pungent odor. Decomposed by water to hydrochloric acid with the evolution of heat. Corrosive to metals and tissue. Used to make various silicon containing compounds. |
|---|---|
| CAS No. | 112-04-9 |
| Molecular Formula | C18H37Cl3Si |
| Molecular Weight | 387.9 g/mol |
| IUPAC Name | trichloro(octadecyl)silane |
| Standard InChI | InChI=1S/C18H37Cl3Si/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(19,20)21/h2-18H2,1H3 |
| Standard InChI Key | PYJJCSYBSYXGQQ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC[Si](Cl)(Cl)Cl |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC[Si](Cl)(Cl)Cl |
| Boiling Point | 380 °C |
| Colorform | Water-white liquid |
| Flash Point | 193 °F (NFPA, 2010) 193 °F (89 °C) (closed cup) |
| Melting Point | about 20 °C |
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